4-[[(2S)-1-[(2S,4R)-4-Hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]-4-oxobutanoic acid

• IUPAC Name: 4-[[(2S)-1-[(2S,4R)-4-hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C26H34N4O6S/c1-15-22(37-14-28-15)17-7-5-16(6-8-17)12-27-24(35)19-11-18(31)13-30(19)25(36)23(26(2,3)4)29-20(32)9-10-21(33)34/h5-8,14,18-19,23,31H,9-13H2,1-4H3,(H,27,35)(H,29,32)(H,33,34)/t18-,19+,23-/m1/s1
• InChI Key: MIVGLJJVHAUZOZ-SELNLUPBSA-N
• Canonical SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)CCC(=O)O)O
• Isomeric SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)[C@@H]3C[C@H](CN3C(=O)[C@H](C(C)(C)C)NC(=O)CCC(=O)O)O
• Molecular Formula: C26H34N4O6S
• Molecular Weight: 530.6 g/mol

Description

4-[[(2S)-1-[(2S,4R)-4-Hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]-4-oxobutanoic acid is a useful research compound. Its molecular formula is C26H34N4O6S and its molecular weight is 530.64. The purity is usually 95%.
BenchChem offers high-quality 4-[[(2S)-1-[(2S,4R)-4-Hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]-4-oxobutanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[[(2S)-1-[(2S,4R)-4-Hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]-4-oxobutanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Reactions and Synthesis

Research has explored various chemical reactions and synthesis processes involving compounds similar to 4-[[[2S)-1-[(2S,4R)-4-Hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]-4-oxobutanoic acid. For instance, studies by Gein & Mar'yasov (2015) and Meskini et al. (2011) have shown reactions of similar thiazole and pyrrolidine compounds leading to the formation of various heterocyclic structures Gein & Mar'yasov, 2015; Meskini et al., 2011.

Fluorescent Probes and Molecular Diagnosis

A notable application is in the development of fluorescent probes for molecular diagnosis. Fa et al. (2015) synthesized a fluorescent probe using a similar compound, demonstrating its utility in detecting β-amyloids, potentially aiding in Alzheimer's disease diagnosis Fa et al., 2015.

Antimicrobial and Antifungal Properties

Compounds structurally related to 4-[[[2S)-1-[(2S,4R)-4-Hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]-4-oxobutanoic acid have been explored for their antimicrobial and antifungal properties. Verma et al. (2003) and Tian et al. (2021) investigated thiazole derivatives, finding some to exhibit moderate to high antimicrobial and fungicidal activities Verma et al., 2003; Tian et al., 2021.

Potential in Anticancer Research

Maftei et al. (2013) synthesized natural product analogs bearing similar structures, testing them for antitumor activity. They found compound 7 to be potent against a panel of cancer cell lines, indicating potential applications in cancer research Maftei et al., 2013.

Synthesis of Novel Heterocyclic Compounds

Research by El-Sakka et al. (2014) and others has focused on synthesizing novel amino acid derivatives and heterocyclic compounds using thiazole and pyrrolidine structures, some of which exhibited antimicrobial activities El-Sakka et al., 2014.